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Compound of Interest

Compound Name: 4-(Methylsulfonyl)aniline

Cat. No.: B1202210

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides an in-depth overview of the safety data
and handling precautions for 4-(Methylsulfonyl)aniline (CAS No. 5470-49-5), a compound
often utilized in medicinal chemistry as a pharmacophore in non-steroidal anti-inflammatory
drugs (NSAIDs) and kinase inhibitors.[1]

Hazard Identification and Classification

4-(Methylsulfonyl)aniline is classified as a hazardous substance.[2] The primary hazards
associated with this chemical are acute toxicity, skin and eye irritation, and potential respiratory
irritation.[2][3]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute toxicity, Dermal Category 4 )

skin

Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
N Category 2 o
irritation irritation
Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity — )
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 S
o irritation
tract irritation)

Source: Fisher Scientific, TCI Chemicals[2][3]
Signal Word: Warning[2][3]

Hazard Pictograms:

GHSO07: Exclamation mark[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-(Methylsulfonyl)aniline is crucial for
its safe handling and storage.
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Property Value
Molecular Formula C7HINO2S
Molecular Weight 171.22 g/mol [1][5]
White to almost white powder or crystalline
Appearance
powder[4]
Melting Point 135.0t0 139.0 °C
Boiling Point 384.3 £ 34.0 °C (Predicted)[4]
N Soluble in water. Slightly soluble in chloroform
Solubility ]
and ethyl acetate (sonicated).[4]
pKa 1.48 (+1) at 25°C[4]

Source: TCI Chemicals, ChemicalBook[4]

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is essential to minimize exposure and ensure a safe
working environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 4-
(Methylsulfonyl)aniline. The following PPE is recommended:

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield that meet OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[6]
Contaminated work clothing should not be allowed out of the workplace.

o Respiratory Protection: Use a NIOSH/MSHA approved respirator or equivalent if exposure
limits are exceeded or if irritation or other symptoms are experienced.[2]

Engineering Controls
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e Work in a well-ventilated area, preferably under a chemical fume hood, especially when
handling the solid form to avoid dust formation.[3]

e Ensure that eyewash stations and safety showers are close to the workstation location.[2]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.
Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke when using this
product.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. It is
recommended to keep the substance in a dark place and refrigerated.

First-Aid Measures

In case of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Get medical attention if

you feel unwell.[3]

Take off immediately all contaminated clothing.
) Rinse skin with plenty of water for at least 15
Skin Contact . S .
minutes. If skin irritation occurs, get medical

advice/attention.[2][3]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical
advice/attention.[2][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . o )
unconscious person. Call a physician or poison

control center immediately.[6]
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Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment as described in Section 3.1. Avoid breathing dust.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]

» Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid
generating dust.[2]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,
including carbon oxides, nitrogen oxides, and sulfur oxides.[2]

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[2]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 4-
(Methylsulfonyl)aniline in a laboratory setting.
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Caption: Logical workflow for the safe handling of 4-(Methylsulfonyl)aniline.
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Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Contaminated packaging should be treated as the product itself.

This guide is intended to provide comprehensive safety information for trained professionals.
Always refer to the specific Safety Data Sheet provided by the supplier before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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